Cas no 53020-40-9 (4-hydroxybenzofuran-2-carbonitrile)

• Product Name: 4-hydroxybenzofuran-2-carbonitrile
• CAS No: 53020-40-9
• MF: C₉H₅NO₂
• MW: 159.141502141953
• CID: 385437
• PubChem ID: 298935
• Update Time: 2025-04-19

4-hydroxybenzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybenzofuran-2-carbonitrile
• 2-Benzofurancarbonitrile, 4-hydroxy-
• 4-hydroxy-1-benzofuran-2-carbonitrile
• 2-cyano-4-hydroxybenzofuran
• 4-hydroxy-benzofuran-2-carbonitrile
• AC1L6TVF
• AG-F-81377
• CTK1H4713
• Cyano-2-hydroxy-4-benzofuran
• NSC171309
• NSC-171309
• DTXSID90305637
• 53020-40-9
• 2-Benzofurancarbonitrile,4-hydroxy-

• Inchi： 1S/C9H5NO2/c10-5-6-4-7-8(11)2-1-3-9(7)12-6/h1-4,11H
• InChI Key： HSTGTLPDEYTSBU-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 159.03205
• Monoisotopic Mass: 159.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 179.7°Cat760mmHg
• Flash Point: 62.5°C
• Refractive Index: 1.678
• PSA: 57.16
• LogP: 2.01008